Cas no 9004-53-9 (Dextrin)

• Product Name: Dextrin
• CAS No: 9004-53-9
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• MDL: MFCD00081554
• CID: 48175
• PubChem ID: 24893590
• Update Time: 2026-01-09

Dextrin Chemical and Physical Properties

Names and Identifiers

• Dextrin
• DEXTRIN HYDRATE
• DEXTRIN N-HYDRATE
• Corndextrin
• dextrins
• DEXTRIN FROM POTATO STARCH, FOR MICROBIO LOGY
• DEXTRIN TYPE IV FROM POTATO
• DEXTRIN FROM POTATO STARCH, FOR BIO-TECH N. PURPOSES
• DEXTRIN TYPE III FROM CORN
• Dextrin from Maize starch
• Dextrinum
• White Dextrin
• Dextrin, White
• Dextrin, precipitated by alcohol
• Fortodex
• GoMMelin
• LeiocoM
• Pyrodextrin
• Starch guM
• Torrefaction dextrin
• 湖北白糊精生产厂家行情价格
• Dextrid
• Dextrina Bianca
• Corn dextrin
• Crystal gum
• British gum
• Dextrin 3
• Dextrine
• Caloreen
• Nutriose
• Eclipse G
• Farinex MJ
• Fibersol 2
• Electrocol 70
• Microcrystalline cellulose
• Aquaflake 31
• Arabix 7
• Arabix 6
• Amycol 1
• Dextrin 20
• Dextrin 12
• Dextrin 10
• Cream Dextrin 15
• Farinex CO 2
• Avedex 35
• Crystal Tex 627
• Dextrin 101
• Fungal amylase starch
• Avedex W 15
• Avedex W 90
• Dextrin 1719
• Dextrin 1104
• Avedex 58MD14C
• Avedex 58MD14
• Caswell No. 279I
• Amaizo 1752S
• Emdex 30An
• Dextrin solution

• MDL： MFCD00081554
• Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17?,18?/m1/s1
• InChI Key： FYGDTMLNYKFZSV-MRCIVHHJSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)OC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 504.169
• Monoisotopic Mass: 504.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 269

Experimental Properties

• Color/Form: White, yellow or brown flowable powder
• Density: 1.8000
• Melting Point: Decomposes around 293 deg C
• Boiling Point: 865.2°Cat760mmHg
• Flash Point: 477°C
• Refractive Index: 1.673
• Solubility: H2O: 0.1 g/mL hot, complete, yellow to very deep yellow
• Water Partition Coefficient: Soluble in hot water (0.1 g/ml).
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Merck: 2953
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in cold water, more soluble in hot water, insoluble in ethanol and ether. Soluble in boiling water to form a viscous solution.

Dextrin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S24/25
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：HH9450000
• TSCA：Yes
• Storage Condition：Store at RT.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Dextrin

Introduction to Dextrin (CAS No 9004-53-9) and Its Latest Research Applications

Dextrin, a polysaccharide with the chemical formula C₆H₁₀O₅ⁿ, is a crucial product derived from the hydrolysis of starch. Its CAS number, 9004-53-9, uniquely identifies it in the chemical and pharmaceutical industries. This compound, often referred to as a long-chain polymer of glucose units, has garnered significant attention in recent years due to its versatile applications in various fields, including food science, pharmaceuticals, and biotechnology.

The structure of dextrin varies depending on the degree of hydrolysis, ranging from small oligomers to larger polymers. This variability makes dextrin a highly adaptable material for numerous industrial and scientific applications. In recent years, researchers have been exploring the potential of dextrin in drug delivery systems, where its biocompatibility and ability to form stable complexes with hydrophobic molecules have shown promising results.

One of the most notable advancements in dextrin research is its application in nanotechnology. Dextrin has been used as a stabilizing agent in the formation of nanoparticles, which are essential for targeted drug delivery. The ability of dextrin to form a protective layer around nanoparticles prevents aggregation and enhances their circulation time in the bloodstream. This property has been particularly useful in developing anticancer therapies, where prolonged circulation allows for more effective targeting of tumor cells.

In addition to its role in nanotechnology, dextrin has also been investigated for its potential in biosensing applications. Researchers have developed dextrin-based sensors that can detect various biomolecules with high sensitivity. These sensors are particularly useful in clinical diagnostics, where rapid and accurate detection of pathogens or biomarkers is crucial. The use of dextrin as a sensing material leverages its ability to undergo selective interactions with specific molecules, making it an ideal candidate for developing point-of-care testing devices.

The pharmaceutical industry has also seen significant advancements in the use of dextrin as a carrier for vaccines. Dextrin-based delivery systems have been shown to enhance vaccine efficacy by improving antigen stability and prolonging immune response duration. This has been particularly important in the development of COVID-19 vaccines, where dextrin-based adjuvants have helped enhance immune protection against the virus.

Beyond its pharmaceutical applications, dextrin plays a vital role in the food industry. It is commonly used as a thickening agent and stabilizer in food products such as syrups, jams, and pastes. The ability of dextrin to improve texture and mouthfeel makes it a preferred choice for food manufacturers seeking to enhance product quality. Recent studies have also explored the potential use of dextrin as a dietary supplement due to its prebiotic properties, which can support gut health by promoting the growth of beneficial bacteria.

The environmental benefits of dextrin cannot be overlooked either. As a biodegradable polymer, dextrin offers a sustainable alternative to synthetic materials in various applications. Researchers are actively investigating ways to utilize dextrin in eco-friendly packaging materials and bioplastics, which can help reduce reliance on petroleum-based products and mitigate environmental pollution.

In conclusion, dextrin (CAS No 9004-53-9) is a multifunctional polysaccharide with extensive applications across multiple industries. Its unique properties make it an invaluable material for drug delivery systems, nanotechnology, biosensing devices, vaccine carriers, food additives, and environmentally friendly products. As research continues to uncover new possibilities for this versatile compound, its importance in advancing scientific and industrial innovations is set to grow even further.